Cas no 886364-53-0 (Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro-)

Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro- structure
886364-53-0 structure
Product Name:Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro-
CAS No:886364-53-0
MF:C7H3BrF3NO
MW:254.004031419754
MDL:MFCD07375067
CID:1035360
PubChem ID:71301954
Update Time:2025-04-20

Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromopyridin-2-yl)-2,2,2-trifluoroethanone
    • 1-(4-Bromo-pyridin-2-yl)-2,2,2-trifluoro-ethanone
    • 1-(4-BROMOPYRIDIN-2-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
    • J-503261
    • DTXSID60744478
    • F19663
    • AB41093
    • CS-0127604
    • 886364-53-0
    • LFJAEBRZUOKHFC-UHFFFAOYSA-N
    • DB-311034
    • Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro-
    • MDL： MFCD07375067
    • Inchi： 1S/C7H3BrF3NO/c8-4-1-2-12-5(3-4)6(13)7(9,10)11/h1-3H
    • InChI Key： LFJAEBRZUOKHFC-UHFFFAOYSA-N
    • SMILES： BrC1C=CN=C(C=1)C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 252.93501g/mol
  • Monoisotopic Mass: 252.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30Ų

Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro- Pricemore >>

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Ethanone, 1-(4-bromo-2-pyridinyl)-2,2,2-trifluoro-
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